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Compound of Interest

2-[(2-Hydroxyethyl)sulfinyl]lbenzoic
Compound Name:

acid
CAS No.: 325703-91-1
Cat. No.: B2946364

Get Quote

Introduction & Contextual Significance

2-[(2-Hydroxyethyl)sulfinyl]benzoic acid (CoH1004S) is the sulfoxide derivative of the more
commonly known sulfide precursor, 2-[(2-Hydroxyethyl)thiolbenzoic acid (CAS 58980-52-2).
While the sulfide is a primary building block in the synthesis of psychotropic drugs such as
Quetiapine, the sulfinyl analog represents a crucial oxidation state that serves two primary roles
in drug development:

» Impurity Marker: It is a potential oxidative impurity formed during the storage or processing of
the sulfide starting material.

e Metabolic Intermediate: It mimics the S-oxidation metabolic pathway common to sulfur-
containing therapeutics, serving as a reference standard for metabolite identification.

This guide provides a rigorous analysis of its physicochemical properties, synthesis via
controlled oxidation, and analytical characterization.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b2946364#bc-rfq
https://www.benchchem.com/product/b2946364/docs?utm_src=pdf-body#comprehensive-guide-to-2-2-hydroxyethyl-sulfinyl-benzoic-acid-structure-synthesis-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2946364?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Chemical Structure & Physicochemical
Properties[1][2][3][4][5][6]

The molecule features a benzoic acid core with an ortho-substituted (2-hydroxyethyl)sulfinyl

group.[1] The presence of the sulfinyl group (S=0) introduces chirality at the sulfur atom,

making the compound a racemate in its standard synthetic form.

Molecular Specifications

Property Value Notes
2-(2- Also known as o-[(2-
IUPAC Name Hydroxyethylsulfinyl)benzoic Hydroxyethyl)sulfinyl]benzoic
acid acid
Molecular Formula CoH1004S
Molecular Weight 214.24 g/mol
] ] Analog of Sulfide CAS 58980-
CAS Number Not widely listed
52-2
o ] Exists as (R)- and (S)-
Chirality Chiral at Sulfur

enantiomers (racemate)

Carboxylic acid (-OH) and

Hydrogen Bond Donors 2

Hydroxy! (-OH)

Carboxyl (2), Sulfinyl (1),
Hydrogen Bond Acceptors 5 @ ) b

Hydroxyl (1), Sulfinyl O (1)
Predicted pKa ~3.5-4.0 Acidic (Benzoic acid moiety)

Solubility

High in Polar Solvents

Soluble in Water, Methanol,

DMSO:; Insoluble in Hexane

Structural Analysis

The sulfinyl group is a pyramidal center with a lone pair, creating a dipole that significantly

increases polarity compared to the sulfide. The ortho positioning allows for potential
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intramolecular hydrogen bonding between the sulfinyl oxygen and the carboxylic acid proton,
which can influence its stability and reactivity (e.g., cyclization).

Synthesis & Reactivity

The synthesis of 2-[(2-Hydroxyethyl)sulfinyl]benzoic acid is achieved through the selective
oxidation of 2-[(2-Hydroxyethyl)thio]benzoic acid. Control over the oxidant stoichiometry is
critical to prevent over-oxidation to the sulfone (sulfonyl derivative).

Synthetic Protocol: Selective Oxidation

Objective: Synthesize the sulfoxide without forming the sulfone.
Reagents:

e Substrate: 2-[(2-Hydroxyethyl)thio]benzoic acid (1.0 eq)

o Oxidant: Sodium Periodate (NalOa4) or Hydrogen Peroxide (H202, 30%)
e Solvent: Methanol/Water (1:1) or Acetic Acid

Step-by-Step Methodology:

» Dissolution: Dissolve 10 mmol of 2-[(2-Hydroxyethyl)thio]benzoic acid in 20 mL of
Methanol/Water (1:1). Cool to 0°C.

o Oxidation: Add 1.05 equivalents of NalOa4 dropwise over 30 minutes. The slight excess
ensures conversion while minimizing sulfone formation.

o Note: NalOa is preferred over mCPBA for sulfoxide selectivity.

e Reaction Monitoring: Stir at 0°C for 2 hours, then allow to warm to room temperature.
Monitor via TLC (SiOz2, 10% MeOH in DCM) or HPLC. The sulfoxide will appear as a more
polar spot/peak than the starting sulfide.

e Quenching: Quench excess oxidant with saturated sodium thiosulfate solution.
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» Extraction: Evaporate methanol. Acidify the aqueous residue to pH 2 with 1M HCI. Extract
with Ethyl Acetate (3x).

 Purification: The sulfoxide is often a solid that can be recrystallized from Ethanol/Ether. If oil
persists, use column chromatography (Gradient: DCM -> 5% MeOH/DCM).

Reaction Pathway Diagram

The following diagram illustrates the oxidation pathway and potential side reactions
(cyclization/over-oxidation).

Excess Oxidant
2-[(2-Hydroxyethyl)sulfonyl]benzoic acid
NalO4 (1.05 eq) (mCPBA/H202) > (Over-oxidation Impurity)

2-[(2-Hydroxyethyl)thio]benzoic acid AN O)STI T\ 2-((2-Hydroxyethyl)sulfinyllbenzoic acid sttt .
(Starting Material) = (Target: Sulfoxide) Acid Catalysis
- H20 (Cyclization)

Benzoxathiepin-5-one 1-oxide
(Cyclized Side Product)

Click to download full resolution via product page

Caption: Selective oxidation pathway of the sulfide precursor to the target sulfoxide, showing
potential over-oxidation to sulfone and cyclization to lactone.

Analytical Characterization

Validating the structure requires distinguishing the sulfoxide from the sulfide and sulfone.

NMR Spectroscopy (*H NMR in DMSO-ds)

The chirality of the sulfoxide group renders the adjacent methylene protons diastereotopic
(magnetically non-equivalent).

e Aromatic Protons: 7.5 - 8.1 ppm (4H, m). The ortho proton shift is influenced by the electron-
withdrawing sulfinyl group.

 Sulfinyl-CHz (a to Sulfur): The protons on the carbon attached to sulfur will appear as two
complex multiplets (diastereotopic) around 3.0 - 3.4 ppm, unlike the simple triplet seen in the
sulfide.
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e CH2-OH (B to Sulfur): Multiplet around 3.6 - 3.8 ppm.

e Carboxylic Acid/OH: Broad singlets >10 ppm and ~4-5 ppm (exchangeable).

Mass Spectrometry (ESI-MS)

« lonization: Positive Mode (ESI+) or Negative Mode (ESI-).

e Molecular lon: [M+H]* = 215.04 Da; [M-H]~ = 213.02 Da.

o Fragmentation:
o Loss of Oxygen (M-16) is rare for sulfoxides in ESI but possible in El.
o Loss of H20 (M-18) from the hydroxyethyl group.

o Characteristic "Sulfoxide elimination" (Cope elimination-like) may occur under thermal
conditions.

Infrared Spectroscopy (IR)

e S=0 Stretch: Strong band at 1030-1070 cm~* (Characteristic of sulfoxides).
e C=0 Stretch: ~1680-1700 cm~1 (Carboxylic acid).

e O-H Stretch: Broad band 2500-3300 cm™1.

Applications in Drug Development
Quetiapine Impurity Profiling

In the synthesis of Quetiapine, the starting material 2-[(2-Hydroxyethyl)thio]benzoic acid can
undergo oxidation during storage or reaction workup. The sulfinyl derivative (Target) is a critical
impurity to monitor.

o Control Limit: Typically <0.15% in the starting material to prevent formation of oxidized drug
substance analogs.
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» Detection: Reverse-Phase HPLC (C18 column). The sulfoxide elutes earlier than the sulfide
due to higher polarity.

Metabolic Studies

Sulfides in drugs (e.g., Thioridazine, Sulindac) are often metabolized to sulfoxides by Flavin-
containing Monooxygenases (FMO) or Cytochrome P450 (CYP) enzymes.

« Utility: This compound serves as a reference standard to identify if the "thio-benzoic" moiety
of a drug is undergoing metabolic S-oxidation in vivo.

Safety & Handling

e Hazard Classification: Irritant (Skin/Eye).

o Storage: Hygroscopic. Store at -20°C under inert atmosphere (Nitrogen/Argon) to prevent
further oxidation to the sulfone or moisture absorption.

 Stability: Sulfoxides are generally stable but can disproportionate or reduce under strong
acidic/reducing conditions. Avoid strong reducing agents (e.g., LiAlH4) unless reduction back
to sulfide is desired.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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